Cas no 2097930-03-3 (N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide)

• Product name: N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide
• CAS No: 2097930-03-3
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 6039952
• PubChem ID: 121177084

N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide
• N-[2-(2H-1,2,3-triazol-2-yl)ethyl]-1-benzofuran-2-carboxamide
• F6514-7532
• N-[2-(triazol-2-yl)ethyl]-1-benzofuran-2-carboxamide
• N-(2-(2H-1,2,3-triazol-2-yl)ethyl)benzofuran-2-carboxamide
• 2097930-03-3
• AKOS032465859

• Inchi： 1S/C13H12N4O2/c18-13(14-7-8-17-15-5-6-16-17)12-9-10-3-1-2-4-11(10)19-12/h1-6,9H,7-8H2,(H,14,18)
• InChI Key： RHSQARDDNXIVJR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(NCCN1N=CC=N1)=O

Computed Properties

• Exact Mass: 256.09602564g/mol
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73Ų
• XLogP3: 2.1

Additional information on N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide

Comprehensive Overview of N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide (CAS No. 2097930-03-3)

The compound N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide (CAS No. 2097930-03-3) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines a benzofuran core with a 1,2,3-triazole moiety, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a scaffold for designing novel therapeutics, given the pharmacological activities associated with both benzofuran and triazole derivatives.

In recent years, the demand for heterocyclic compounds like N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide has surged, driven by their versatility in medicinal chemistry. The benzofuran ring is known for its presence in numerous bioactive molecules, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the 1,2,3-triazole group is celebrated for its stability and ability to participate in hydrogen bonding, which enhances binding affinity to biological targets. This combination positions CAS No. 2097930-03-3 as a promising candidate for further exploration in drug development.

One of the most frequently searched questions regarding this compound revolves around its synthesis and purification methods. The preparation of N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide typically involves multi-step organic reactions, including amide coupling and click chemistry approaches. Researchers often employ spectroscopic techniques such as NMR and mass spectrometry to confirm its structure and purity. These methods are critical for ensuring the compound's suitability for downstream applications, whether in academic research or industrial settings.

Another hot topic in the scientific community is the potential therapeutic applications of CAS No. 2097930-03-3. Preliminary studies suggest that derivatives of benzofuran-2-carboxamide may exhibit activity against various enzymes and receptors, making them valuable for treating neurological disorders or metabolic diseases. The triazole moiety further enhances these properties by improving bioavailability and metabolic stability. As such, this compound is often discussed in forums and publications focused on drug design and medicinal chemistry.

From a material science perspective, N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide also holds promise. Its rigid yet functionalized structure makes it a potential building block for advanced polymers or coatings. Researchers are exploring its use in creating materials with tailored properties, such as enhanced durability or specific optical characteristics. This dual applicability in both pharmaceuticals and materials science underscores the compound's versatility and broad appeal.

In conclusion, N-2-(2H-1,2,3-triazol-2-yl)ethyl-1-benzofuran-2-carboxamide (CAS No. 2097930-03-3) represents a fascinating intersection of chemistry and biology. Its unique structure, combined with the growing interest in heterocyclic compounds, positions it as a valuable subject for ongoing research. Whether for drug discovery or material innovation, this compound continues to captivate scientists and industry professionals alike, driving forward advancements in multiple fields.